2-Methyl-3-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrazine

• IUPAC Name: 2-methyl-3-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrazine
• InChI: InChI=1S/C17H19F3N4O/c1-12-15(22-8-7-21-12)24-9-3-4-13(10-24)11-25-16-14(17(18,19)20)5-2-6-23-16/h2,5-8,13H,3-4,9-11H2,1H3
• InChI Key: QMUHVNPHOUSNMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCCC(C2)COC3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C17H19F3N4O
• Molecular Weight: 352.35 g/mol
• CAS No.: 2380167-53-1

Description

The compound contains a trifluoromethyl group, a pyridin-2-yl group, and a piperidin-1-yl group. The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Molecular Structure Analysis

The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Chemical Reactions Analysis

Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid. Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol.

Physical And Chemical Properties Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine.

Future Directions

The future directions for this compound would likely involve further study of its properties and potential applications. Given the presence of the trifluoromethyl group, it could be of interest in the development of pharmaceuticals or other chemically active compounds.